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Compound of Interest

Compound Name: Isavuconazole-D4

Cat. No.: B15560804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
laboratory applications of Isavuconazole-D4. Isavuconazole-D4 is the deuterated form of
isavuconazole, a broad-spectrum triazole antifungal agent.[1][2] It is primarily utilized as an
internal standard in analytical methods, such as liquid chromatography-tandem mass
spectrometry (LC-MS/MS), for the accurate quantification of isavuconazole in biological
matrices.[1][3] This guide details commercially available sources of Isavuconazole-D4, its
chemical and physical properties, and a detailed experimental protocol for its use in a clinical
research setting.

Commercial Suppliers of Isavuconazole-D4

A number of chemical suppliers provide Isavuconazole-D4 for laboratory and research
purposes. The following table summarizes the key information for some of the prominent
suppliers.
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Chemical and Physical Properties
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Isavuconazole-D4 shares the same core structure as isavuconazole, with four deuterium
atoms incorporated into the molecule. This isotopic labeling results in a higher molecular
weight, allowing it to be distinguished from the non-labeled drug in mass spectrometry-based
assays.

Property Value

4-(2-((2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-
Chemical Name 4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-
yl)benzonitrile-2,3,5,6-d4[1]

CAS Number 1346598-58-0[1]
Molecular Formula C22H13D4F2Ns0SJ[1]
Molecular Weight 441.5 g/mol [1]
Solubility Soluble in Acetonitrile[1]
Storage Conditions -20°C[4]

Mechanism of Action of Isavuconazole

Isavuconazole, the non-deuterated parent compound, exerts its antifungal effect by inhibiting
the fungal enzyme lanosterol 14-alpha-demethylase, which is a key enzyme in the ergosterol
biosynthesis pathway.[2][5] Ergosterol is an essential component of the fungal cell membrane.
[5] Inhibition of this enzyme disrupts ergosterol production, leading to the accumulation of toxic
sterol precursors and ultimately compromising the integrity and function of the fungal cell
membrane.[5]
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Mechanism of action of isavuconazole.
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Experimental Protocol: Quantification of
Isavuconazole in Serum using LC-MS/MS

The following protocol is adapted from a study by Wicha et al. (2021) and describes a validated
method for the quantification of isavuconazole in human serum using Isavuconazole-D4 as an
internal standard.[3]

1. Materials and Reagents:

 Isavuconazole and Isavuconazole-D4 reference standards
» Methanol (ice-cold)

» Acetonitrile (ACN)

¢ Drug-free human serum

 Calibrators and quality control (QC) samples

2. Sample Preparation:

e To 20 pL of serum sample (calibrator, QC, or unknown), add 100 pL of ice-cold methanol
containing the internal standard (Isavuconazole-D4) at a concentration of 1 mg/L.[3]

» Vortex the mixture.

o Centrifuge at 24,000 x g for 5 minutes.[3]

 Dilute the clear supernatant tenfold with 5% acetonitrile in water.[3]

3. LC-MS/MS Instrumentation and Conditions:

e LC System: Ultimate 3000 chromatography system (Thermo Fisher Scientific)[3]

e MS System: Voyager TSQ Quantum triple quadrupole instrument (Thermo Fisher Scientific)
[3]

e Trapping Column: POROS R1 20, 2.1 x 30 mm (Thermo Fisher Scientific)[3]
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Mobile Phase 1: 5:95 (v/v) acetonitrile/water[3]
Injection Volume: 10 pL[3]

. Mass Spectrometry Parameters:
Isavuconazole Transitions:
o Quantifier: m/z 438.1 — 214.9[6]
o Qualifier: m/z 438.1 - 368.9[6]
Isavuconazole-D4 Transitions:
o Quantifier: m/z 442.1 — 218.9[6]
o Qualifier: m/z 442.1 - 372.9[6]

. Calibration and Quantification:
The method was reported to be linear over a concentration range of 0.2 to 12.8 mg/L.[3]

The coefficient of determination (r2) was consistently greater than 0.999.[3]
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LC-MS/MS Experimental Workflow for Isavuconazole Quantification
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Workflow for isavuconazole quantification.
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This guide provides a foundational understanding for researchers and professionals working
with Isavuconazole-D4. For specific applications and troubleshooting, it is recommended to
consult the technical documentation provided by the respective suppliers and relevant scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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